molecular formula C8H8BrFO B6167748 5-bromo-1-fluoro-2-methoxy-3-methylbenzene CAS No. 1226799-88-7

5-bromo-1-fluoro-2-methoxy-3-methylbenzene

Cat. No. B6167748
CAS RN: 1226799-88-7
M. Wt: 219.1
InChI Key:
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Description

Synthesis Analysis

The synthesis of such a compound would likely involve electrophilic aromatic substitution reactions, where an electrophile replaces a hydrogen atom on the benzene ring . The order of the reactions and the conditions used would depend on the reactivity of the substituents.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-1-fluoro-2-methoxy-3-methylbenzene involves the introduction of a bromine atom, a fluorine atom, a methoxy group, and a methyl group onto a benzene ring.", "Starting Materials": [ "4-methylphenol", "sodium hydroxide", "methyl iodide", "potassium carbonate", "bromine", "fluorine gas" ], "Reaction": [ "Step 1: 4-methylphenol is treated with sodium hydroxide to form the corresponding phenoxide ion.", "Step 2: The phenoxide ion is then reacted with methyl iodide to introduce a methyl group onto the benzene ring.", "Step 3: The resulting compound is then treated with potassium carbonate and bromine to introduce a bromine atom onto the benzene ring.", "Step 4: Finally, the compound is reacted with fluorine gas to introduce a fluorine atom and a methoxy group onto the benzene ring." ] }

CAS RN

1226799-88-7

Product Name

5-bromo-1-fluoro-2-methoxy-3-methylbenzene

Molecular Formula

C8H8BrFO

Molecular Weight

219.1

Purity

95

Origin of Product

United States

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